Cas no 1849223-82-0 (6-Bromo-2,3-dihydro-1H-indene-1-thiol)

• Product Name: 6-Bromo-2,3-dihydro-1H-indene-1-thiol
• CAS No: 1849223-82-0
• MF: C₉H₉BrS
• MW: 229.136760473251
• CID: 5693438
• PubChem ID: 126975875
• Update Time: 2025-10-05

6-Bromo-2,3-dihydro-1H-indene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1849223-82-0
• 6-bromo-2,3-dihydro-1H-indene-1-thiol
• EN300-1289288
• 6-Bromo-2,3-dihydro-1H-indene-1-thiol

• Inchi： 1S/C9H9BrS/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9,11H,2,4H2
• InChI Key： YMVDQJZFAMWECI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2)S

Computed Properties

• Exact Mass: 227.96083g/mol
• Monoisotopic Mass: 227.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Additional information on 6-Bromo-2,3-dihydro-1H-indene-1-thiol

Research Brief on 6-Bromo-2,3-dihydro-1H-indene-1-thiol (CAS: 1849223-82-0): Recent Advances and Applications

6-Bromo-2,3-dihydro-1H-indene-1-thiol (CAS: 1849223-82-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated indene scaffold and thiol functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

One of the key applications of 6-Bromo-2,3-dihydro-1H-indene-1-thiol lies in its role as a building block for the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of covalent inhibitors targeting cysteine proteases, which are implicated in inflammatory and neurodegenerative disorders. The thiol group of the compound enables selective binding to the active site cysteine residues, thereby modulating enzyme activity with high specificity.

In addition to its pharmacological applications, 6-Bromo-2,3-dihydro-1H-indene-1-thiol has also been investigated for its potential in materials science. Researchers have utilized its reactive thiol group for the functionalization of nanoparticles and polymers, enhancing their biocompatibility and targeting capabilities. A recent preprint on bioRxiv highlighted its use in the development of drug delivery systems, where the compound was conjugated to polymeric carriers to improve payload release kinetics.

The synthesis and characterization of 6-Bromo-2,3-dihydro-1H-indene-1-thiol have been refined in recent years, with advancements in green chemistry approaches. A 2022 study in Organic Process Research & Development reported an optimized, scalable synthesis route that minimizes hazardous byproducts, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices. This development is particularly relevant for large-scale production of derivatives for clinical testing.

Despite its promise, challenges remain in the broader adoption of 6-Bromo-2,3-dihydro-1H-indene-1-thiol. Stability issues related to the thiol moiety, such as oxidation susceptibility, require careful handling and storage conditions. Ongoing research aims to address these limitations through structural modifications or protective group strategies, as discussed in a 2023 review article in Chemical Communications.

In conclusion, 6-Bromo-2,3-dihydro-1H-indene-1-thiol (CAS: 1849223-82-0) represents a valuable tool in both drug discovery and materials science. Its unique chemical properties continue to inspire innovative applications, from targeted therapeutics to advanced biomaterials. Future research directions may focus on expanding its utility in covalent drug design and exploring its potential in emerging areas such as chemical biology probes for cellular imaging.